N-[(2E)-3-(4-chlorobenzyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]propanamide

Specification

• Molecular Formula: C15H17ClN2O3S2
• Molecular Weight: 372.9 g/mol
• IUPAC Name: N-[3-[(4-chlorophenyl)methyl]-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]propanamide
• Standard InChI: InChI=1S/C15H17ClN2O3S2/c1-2-14(19)17-15-18(7-10-3-5-11(16)6-4-10)12-8-23(20,21)9-13(12)22-15/h3-6,12-13H,2,7-9H2,1H3
• Standard InChI Key: QXWGRJKLRCVYDW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N=C1N(C2CS(=O)(=O)CC2S1)CC3=CC=C(C=C3)Cl

Introduction

N-[(2E)-3-(4-chlorobenzyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]propanamide is a complex organic compound belonging to the class of thiazole derivatives. It features a thieno[3,4-d]thiazole core with a 4-chlorobenzyl substituent and a propanamide group. Despite the lack of specific literature directly referencing this compound, its structural similarity to other thiazole derivatives suggests potential applications in medicinal chemistry, particularly in areas such as antimicrobial and anticancer research.

Spectroscopic Analysis

Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), are essential for confirming the structure of N-[(2E)-3-(4-chlorobenzyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]propanamide. These methods provide detailed information about the molecular structure and purity of the compound.

Biological Activities

While specific biological activity data for N-[(2E)-3-(4-chlorobenzyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]propanamide is not available, similar thiazole derivatives have shown promise as antimicrobial and anticancer agents. For example, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have demonstrated antimicrobial and antiproliferative activities.

Comparison with Similar Compounds

Similar compounds, such as N-[(2E)-3-(2-chlorobenzyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]-2-phenylacetamide, share structural similarities but differ in their specific substituents. These differences can significantly impact their chemical properties and biological activities.

Potential Applications

Given its structural features, N-[(2E)-3-(4-chlorobenzyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]propanamide may be of interest for further research into its potential therapeutic applications, including antimicrobial and anticancer activities.

Data Table: Comparison of Thiazole Derivatives

Compound	Structure Features	Potential Biological Activities
N-[(2E)-3-(4-chlorobenzyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]propanamide	Thieno[3,4-d]thiazole core, 4-chlorobenzyl, propanamide	Antimicrobial, anticancer
N-[(2E)-3-(2-chlorobenzyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]-2-phenylacetamide	Thieno[3,4-d]thiazole core, 2-chlorobenzyl, phenylacetamide	Antimicrobial, anticancer
N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide	Thiazole ring, 4-bromophenyl, chloroacetamide	Antimicrobial, antiproliferative